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Compound of Interest

Compound Name: 2-Iodo-5-methoxyphenol

Cat. No.: B1600464 Get Quote

An In-Depth Technical Guide to 2-Iodo-5-methoxyphenol: Properties, Safety, and Handling

Introduction
2-Iodo-5-methoxyphenol, identified by the CAS number 41046-70-2, is a halogenated

aromatic organic compound.[1][2][3] As a substituted phenol, it serves as a valuable building

block and intermediate in organic synthesis, particularly in the development of more complex

molecules for the pharmaceutical and material science sectors. Its structure, featuring an iodine

atom, a hydroxyl group, and a methoxy group on a benzene ring, offers multiple reactive sites

for chemical modification. Understanding the specific properties and safety considerations of

this compound is paramount for its effective and safe utilization in a research and development

setting.

This guide provides a comprehensive overview of 2-Iodo-5-methoxyphenol, focusing on its

physicochemical characteristics, a detailed safety and handling protocol derived from

established safety data sheets, and an example of its synthesis.

Physicochemical Properties
The key physical and chemical properties of 2-Iodo-5-methoxyphenol are summarized in the

table below. This data is essential for designing experimental conditions, such as selecting

appropriate solvents and anticipating the compound's physical state.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1600464?utm_src=pdf-interest
https://www.benchchem.com/product/b1600464?utm_src=pdf-body
https://www.benchchem.com/product/b1600464?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/740268
https://www.sigmaaldrich.com/TW/zh/product/aldrich/740268
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2607-H-04.pdf
https://www.benchchem.com/product/b1600464?utm_src=pdf-body
https://www.benchchem.com/product/b1600464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 41046-70-2 [1][2][3]

Molecular Formula C₇H₇IO₂ [1][2][3]

Molecular Weight 250.03 g/mol [1][2]

Synonyms 3-Methoxy-6-iodophenol [1][2]

Physical Form Solid [1][2]

Melting Point 70-75 °C [1][2]

Solubility No data available

Storage Temperature 2-8°C [1][2]

Comprehensive Safety & Handling Protocol
A thorough understanding of the hazards associated with 2-Iodo-5-methoxyphenol is the

foundation of its safe handling. The compound presents multiple health risks that necessitate

stringent adherence to safety protocols.

Hazard Identification and GHS Classification
2-Iodo-5-methoxyphenol is classified under the Globally Harmonized System (GHS) with

several distinct hazards. The signal word for this chemical is "Danger" or "Warning" depending

on the supplier's concentration and classification system.[2][3]

Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[3]

Skin Irritation (Category 2): H315 - Causes skin irritation.[2][3]

Serious Eye Damage / Eye Irritation (Category 1/2): H318/H319 - Causes serious eye

damage or irritation.[2][3]

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[2][3]

Hazardous to the Aquatic Environment, Acute (Category 2): H401 - Toxic to aquatic life.[3]
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Hazardous to the Aquatic Environment, Chronic (Category 2): H411 - Toxic to aquatic life

with long lasting effects.[3]

GHS Hazard Pictograms Associated Hazards

Skull and Crossbones Acute Toxicity (Oral)H301

Corrosion Serious Eye DamageH318

Exclamation Mark Skin & Respiratory IrritationH315, H335

Environment Aquatic ToxicityH411

Click to download full resolution via product page

GHS Pictograms and corresponding hazards for 2-Iodo-5-methoxyphenol.

Toxicological Profile: The Rationale Behind the Hazards
The observed toxicity is rooted in the molecule's chemical nature.

Phenolic Corrosivity: The hydroxyl group (-OH) attached to the aromatic ring gives the

molecule acidic properties. Phenols are known to be corrosive and irritants to skin and

mucous membranes, which explains the skin (H315) and eye (H318/H319) damage

classifications. Contact can cause denaturation of proteins in tissues, leading to chemical

burns and irritation.

Respiratory Irritation: As a fine solid powder, the compound can be easily inhaled. Its irritant

nature extends to the respiratory tract, leading to inflammation and discomfort (H335).
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Systemic Toxicity: The "Toxic if swallowed" (H301) classification indicates that ingestion can

lead to significant adverse health effects or death. While specific toxicological data for this

compound is limited, phenols as a class can be absorbed systemically and cause

widespread cellular damage.

Ecotoxicity: The presence of a halogen (iodine) on an aromatic ring often correlates with

environmental persistence and toxicity to aquatic organisms, justifying the H411

classification.

First-Aid Measures
Immediate and appropriate first-aid is critical in the event of exposure.

After Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.

After Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.

Engineering Controls & Personal Protective Equipment
(PPE)
A multi-layered approach to safety, combining engineering controls and PPE, is mandatory.

Engineering Controls: Work should be conducted in a well-ventilated fume hood to minimize

inhalation exposure. An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment:
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Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant

gloves (e.g., nitrile rubber).

Respiratory Protection: If working outside a fume hood or if dust is generated, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates is

required.

Safe Storage, Handling, and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[3]

Recommended storage is at refrigerated temperatures (2-8°C).[1][2]

Handling: Avoid contact with eyes, skin, and clothing. Do not breathe dust. Ensure all

weighing and transfer operations are performed in a manner that minimizes dust generation,

preferably within a ventilated enclosure.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. This material may be considered hazardous waste.

Experimental Protocol Example: Synthesis of 2-
Iodo-5-methoxyphenol
The following protocol is adapted from a patented synthesis method and illustrates a practical

application of handling related precursors to yield the target compound.[4] This process

involves the hydrolysis of a tosylated intermediate.

Materials
Tosyl (2-methoxy-5-iodo) phenol ester

Potassium hydroxide (KOH)

Distilled water

Ethanol, anhydrous
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Dilute hydrochloric acid (HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, condenser, heating mantle, separatory funnel, rotary evaporator

Step-by-Step Procedure
Dissolution: In a round-bottom flask, dissolve 30g of tosyl (2-methoxy-5-iodo) phenol ester in

a mixture of 100 mL of distilled water and 100 mL of anhydrous ethanol.

Hydrolysis: Add 20g of potassium hydroxide to the solution. Equip the flask with a reflux

condenser.

Reflux: Heat the mixture to 80°C and maintain a gentle reflux for 24 hours. The reaction

should be monitored for completion (e.g., by TLC).

Solvent Removal: After the reaction is complete, allow the mixture to cool to room

temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

Neutralization: Carefully neutralize the remaining aqueous mixture to a neutral pH using

dilute hydrochloric acid.

Extraction: Transfer the neutralized solution to a separatory funnel and extract the product

with ethyl acetate (e.g., 3 x 70 mL).

Drying: Combine the organic extracts and dry over anhydrous magnesium sulfate.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude solid product.

Purification: Recrystallize the crude solid from anhydrous ethanol to obtain pure white

crystals of 2-Iodo-5-methoxyphenol.
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Step 1: Dissolve Tosyl Ester
in Water/Ethanol

Step 2: Add KOH & Reflux
at 80°C for 24h

Step 3: Remove Ethanol
(Rotary Evaporator)

Step 4: Neutralize with
Dilute HCl

Step 5: Extract with
Ethyl Acetate

Step 6: Dry Organic Layer
(Anhydrous MgSO₄)

Step 7: Filter & Concentrate
(Rotary Evaporator)

Step 8: Recrystallize
from Ethanol

Pure 2-Iodo-5-methoxyphenol

Click to download full resolution via product page

Workflow for the synthesis of 2-Iodo-5-methoxyphenol via hydrolysis.
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Conclusion
2-Iodo-5-methoxyphenol is a versatile chemical intermediate with a well-defined, albeit

hazardous, safety profile. For researchers, scientists, and drug development professionals, a

comprehensive understanding of its properties and strict adherence to the handling, storage,

and PPE guidelines outlined in this document are non-negotiable for ensuring laboratory safety

and experimental integrity. The provided synthesis protocol further illustrates the practical

considerations required when working with this compound and its precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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